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Compound Focus: Methasulfocarb

CAS No.: 66952-49-6

Cat. No.: S535103

The FRAC (Fungicide Resistance Action Committee) code is a critical tool for managing resistance by

grouping fungicides based on their target sites. The following table summarizes the key information for

methasulfocarb.
Property Description
FRAC Code [1] 42
Chemical Group [1] Thiocarbamate fungicide; Carbamate fungicide
IUPAC Name [1] S-4-(mesyloxy)phenyl methyl(thiocarbamate)
Mode of Action [1] Growth retarding activity
Example Pests Controlled [1] Fusarium, Mucor, Pseudomonas, Pythium, and Rhizoctonia spp.
Example Applications [1] Rice
Water Solubility [1] 480 mg/L (Moderate)

Experimental Considerations for Research
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While the search results do not contain a specific experimental protocol for studying methasulfocarb,
researchers can leverage the following general approaches commonly used in fungicide and metabolic

studies.

¢ Metabolomic Profiling: To investigate the metabolic alterations induced by a substance like
methasulfocarb in host cells, a non-targeted metabolomics approach is powerful. This typically
involves treating cell samples and using Liquid Chromatography—-Quadrupole Time-of-Flight
Mass Spectrometry (LC-QTOF-MS) for qualitative and quantitative analysis [2]. Multivariate
statistical analyses like Principal Component Analysis (PCA) and Orthogonal Partial Least
Squares Discriminant Analysis (OPLS-DA) are then used to identify significant differential
metabolites [3] [2].

* Dose-Response Bioassays: To assess the effectiveness and toxicity of a compound, dose-response
experiments are fundamental. A typical protocol involves applying a range of concentrations to a test
organism (e.g., plants, cells, or fungi) in a controlled environment. The response variable, such as dry
foliage weight or cell viability, is measured, and doses causing a 50% effect (EDso or LCso) are
estimated [4].

Diagram of Research Workflow for Fungicide
Mechanism Study

The diagram below visualizes a general experimental workflow for studying a fungicide's mechanism of

action, integrating the methodologies mentioned above.

© 2026 Smolecule. All rights reserved. 2/5 Tech Support


https://www.smolecule.com/products/s535103?utm_src=pdf-body
https://www.smolecule.com/products/s535103?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC9533618/
https://pmc.ncbi.nlm.nih.gov/articles/PMC12345648/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9533618/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8230502/
https://www.smolecule.com/products/s535103?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Theoretical Framework & Proof-of-Concept

S m O | e C u | e Specifications & Pricing

Study Design

Cell Culture
& Treatment

~

(Metabolite Extractior)

Viability Assay
(e.g., MTT)

Viability Data (LC-MS/ MS Analysis)

Metabolite Data

Data Processing
& Multivariate Stats

ifferential Metabolites

Pathway Analysis
(KEGG, HMDB)

Validation &
Integration

Click to download full resolution via product page

This workflow outlines key steps from initial cell treatment to final data analysis in fungicide research.
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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